2-({4-[(2E)-3-phenyl-2-propen-1-yl]-1-piperazinyl}methyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine

• IUPAC Name: 2-[[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methyl]-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine
• InChI: InChI=1S/C21H29N5/c1-2-6-19(7-3-1)8-4-10-24-12-14-25(15-13-24)18-20-16-21-17-22-9-5-11-26(21)23-20/h1-4,6-8,16,22H,5,9-15,17-18H2/b8-4+
• InChI Key: FAIAERUNNUEKOP-XBXARRHUSA-N
• Canonical SMILES: C1CNCC2=CC(=NN2C1)CN3CCN(CC3)CC=CC4=CC=CC=C4
• Isomeric SMILES: C1CNCC2=CC(=NN2C1)CN3CCN(CC3)C/C=C/C4=CC=CC=C4
• Molecular Formula: C21H29N5
• Molecular Weight: 351.5 g/mol

Description

Benzodiazepines are a class of drugs with a core chemical structure that includes a fusion of a benzene ring and a diazepine ring. They are widely used for several indications, including anxiety disorders, insomnia, and seizures.

Synthesis Analysis

The synthesis of benzodiazepines often starts with an empirical approach due to the limited knowledge of the processes occurring in the brain. A new method for the synthesis of certain benzodiazepines from 2-amino-5-chloro benzophenone has been described under mild conditions.

Molecular Structure Analysis

Benzodiazepines have a cyclic structure that includes one benzene cycle (benzo) plus a heterocycle where two atoms are nitrogen (− diaza-) normally in 1 and 4 positions.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzodiazepines can be complex and involve multiple steps.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzodiazepines can vary widely depending on their specific structure.

Mechanism of Action

Benzodiazepines are depressants that enhance the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA A receptor, resulting in sedative, hypnotic (sleep-inducing), anxiolytic (anti-anxiety), anticonvulsant, and muscle relaxant properties.

Safety and Hazards

Benzodiazepines are generally viewed as safe and effective for short-term use, although cognitive impairment and paradoxical effects such as aggression or behavioral disinhibition can occur. Long-term use is controversial due to concerns about decreasing effectiveness, physical dependence, withdrawal syndrome, and an increased risk of dementia and cancer.

Future Directions

New lines of research related to benzodiazepines are being explored, which not only include new therapeutic uses but also the adverse effects in short and long term.